Cas no 220286-07-7 (Ethyl 3-(bromomethyl)-5-methylbenzoate)

• Product Name: Ethyl 3-(bromomethyl)-5-methylbenzoate
• CAS No: 220286-07-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 2108845
• Update Time: 2023-08-04

Ethyl 3-(bromomethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(bromomethyl)-5-methylbenzoate
• BNRXBWYQSYYXGD-UHFFFAOYSA-N
• 3-Bromomethyl-5-methylbenzoic acid, ethyl ester
• Ethyl 3-(bromomethyl)-5-methylbenzoate

• Inchi： 1S/C11H13BrO2/c1-3-14-11(13)10-5-8(2)4-9(6-10)7-12/h4-6H,3,7H2,1-2H3
• InChI Key： BNRXBWYQSYYXGD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Topological Polar Surface Area: 26.3